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Compound of Interest

Compound Name:
Methyltriphenylphosphonium

chloride

Cat. No.: B089626 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for

Methyltriphenylphosphonium chloride, a vital reagent in various chemical syntheses.

Adherence to these guidelines is crucial for ensuring personnel safety and minimizing

environmental impact within a laboratory setting.

Hazard Identification and Classification
Methyltriphenylphosphonium chloride is classified as a hazardous substance. It is harmful if

swallowed or in contact with skin, causes skin irritation, and can result in serious eye damage.

[1][2][3] It is also toxic to aquatic life with long-lasting effects.[1][2][3]

GHS Hazard Classification:
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Hazard Class Category

Acute Toxicity, Oral Category 4

Acute Toxicity, Dermal Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 1

Hazardous to the Aquatic Environment, Long-

Term Hazard
Category 2

Source:[3]

Physical and Chemical Properties
Understanding the physical and chemical properties of Methyltriphenylphosphonium
chloride is fundamental to its safe handling and storage.

Property Value

Chemical Formula C₁₉H₁₈ClP

Molecular Weight 312.77 g/mol [4]

Appearance White to off-white crystalline solid or powder[2]

Melting Point 221 °C (decomposes)[5][6]

Solubility
Soluble in polar organic solvents like methanol.

[2][6]

Stability
Stable under normal conditions. Hygroscopic;

protect from moisture.[6][7]

Toxicological Data
While specific quantitative toxicity data for Methyltriphenylphosphonium chloride is not

readily available in the provided search results, the closely related compound,

Methyltriphenylphosphonium bromide, provides a valuable toxicological reference.
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Metric
Value (for
Methyltriphenylphosphoni
um bromide)

Species

LD50 Oral 118 mg/kg Rat

Source:[8][9]

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)
Strict adherence to the following protocols is mandatory when handling

Methyltriphenylphosphonium chloride to minimize exposure and ensure a safe laboratory

environment.

Engineering Controls
Work in a well-ventilated area, preferably within a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[7]

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.[7]

Hand Protection: Wear protective gloves. Inspect gloves prior to use and dispose of

contaminated gloves properly.

Skin and Body Protection: Wear a lab coat and, if necessary, additional protective clothing to

prevent skin contact.[7]

Respiratory Protection: If dust is generated, use a NIOSH/MSHA approved respirator.[7]

Handling Procedures
Avoid contact with skin, eyes, and clothing.
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Avoid breathing dust.[6]

Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly after handling.

Keep the container tightly closed when not in use.

Store in a cool, dry, and well-ventilated area under an inert atmosphere.

Protect from moisture.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Measures

Inhalation

Remove the individual to fresh air. If not

breathing, give artificial respiration. Seek

medical attention if symptoms occur.[7]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If skin irritation persists, seek medical

attention.[7]

Eye Contact

Immediately rinse eyes with plenty of water for

at least 15 minutes, including under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[7]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterward. Seek

immediate medical attention.[7]

Spill and Disposal Procedures
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Spill Cleanup
In case of a spill, evacuate the area.

Wear appropriate PPE.

Avoid generating dust.

Carefully sweep up the spilled solid and place it into a suitable, labeled container for

disposal.[7]

Do not flush into surface water or the sanitary sewer system.[7]

Waste Disposal
Dispose of waste in accordance with local, state, and federal regulations.[7]

Contaminated packaging should be treated as the chemical itself.

Logical Workflow for Safe Handling
The following diagram illustrates the key decision points and procedures for the safe handling

of Methyltriphenylphosphonium chloride from receipt to disposal.
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Caption: Safe handling workflow for Methyltriphenylphosphonium chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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